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Compound of Interest

Compound Name: Hpk1-IN-32

Cat. No.: B11936410

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling and disposal of chemical compounds are paramount. This document
provides a comprehensive, step-by-step guide to the proper disposal of Hpk1-IN-32, a potent
and selective HPK1 inhibitor. Adherence to these procedures is critical to ensure personnel
safety and environmental protection.

l. Understanding the Hazard Profile

Before handling Hpk1-IN-32, it is crucial to understand its hazard profile. While a specific
Safety Data Sheet (SDS) for Hpk1-IN-32 is not publicly available, an SDS for a similar
compound, "HPKZ1 inhibitor 1," indicates that it is harmful if swallowed and very toxic to aquatic
life with long-lasting effects[1]. Therefore, Hpk1-IN-32 should be handled as a hazardous
substance.

Key Hazard Information:
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Hazard Classification Description Precautionary Statement

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
Acute toxicity, Oral (Category ) this product. P301 + P312: IF
Harmful if swallowed.
4) SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]
Acute aquatic toxicity ) o P273: Avoid release to the
Very toxic to aquatic life. )
(Category 1) environment.[1]
Chronic aquatic toxicity Very toxic to aquatic life with ]
) P391: Collect spillage.[1]
(Category 1) long lasting effects.

Il. Proper Disposal Protocol

The disposal of Hpk1-IN-32 and its contaminated materials must be managed through an
approved waste disposal program. Under no circumstances should this chemical be disposed
of down the drain or in regular trash.

Step-by-Step Disposal Procedure:
e Segregation of Waste:

o Solid Waste: Collect unused Hpk1-IN-32 powder, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and other contaminated materials (e.g.,
weigh boats, pipette tips) in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Hpk1-IN-32 in a separate, leak-proof, and
chemically compatible hazardous waste container. Ensure the container is properly
sealed.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Hpk1-IN-32 must be
disposed of in a designated sharps container for hazardous chemical waste.
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» Waste Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."
o The label must include the full chemical name: "Hpk1-IN-32." Avoid using abbreviations.

o Indicate the major constituents and their approximate percentages if it is a mixed waste
stream.

o Include the name of the principal investigator and the laboratory contact information.

o Storage of Chemical Waste:

o

Store hazardous waste containers in a designated, secure area within the laboratory, away
from general work areas.

o

Ensure the storage area has adequate ventilation.

[¢]

Liguid waste containers should be stored in secondary containment trays to prevent spills.

[¢]

Do not store incompatible waste types together. Hpk1-IN-32 is incompatible with strong
acids/alkalis and strong oxidizing/reducing agents[1].

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup.

o Do not allow waste to accumulate. Dispose of waste containers when they are three-
fourths full or within 90 days of the start of accumulation, whichever comes first[2].

lll. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Hpk1-IN-32.
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Hpk1-IN-32 Disposal Workflow
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Caption: Workflow for the safe disposal of Hpk1-IN-32.
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IV. Emergency Procedures

In the event of a spill or accidental release, follow these procedures:

o Personal Precautions: Wear appropriate personal protective equipment (PPE), including
double gloves, a lab coat, and safety goggles[1].

o Containment: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal[1].

o Ventilation: Ensure the area is well-ventilated. Avoid breathing dust or vapors[1].
» Reporting: Report the incident to your supervisor and your institution's EHS office.

By adhering to these guidelines, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific waste
disposal policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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